Cas no 1803587-92-9 (4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride)

• Product Name: 4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride
• CAS No: 1803587-92-9
• CID: 4616567
• PubChem ID: 86812291
• Update Time: 2025-10-05

4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride

4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine Dihydrochloride (CAS 1803587-92-9): A Comprehensive Overview

4-(2-Fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride (CAS 1803587-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a fluorophenyl-thiazole core structure, is particularly notable for its potential applications in medicinal chemistry and drug development. The presence of both a fluorophenyl group and a thiazole ring in its molecular framework makes it a valuable scaffold for designing bioactive molecules.

The compound's chemical structure is characterized by a 1,3-thiazole ring substituted at the 2-position with a methanamine group and at the 4-position with a 2-fluorophenyl moiety. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental and industrial applications. Researchers often explore derivatives of 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine for their potential to interact with biological targets, particularly in the central nervous system.

One of the most intriguing aspects of CAS 1803587-92-9 is its relevance in the development of novel therapeutic agents. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, and its combination with a fluorophenyl group can lead to compounds with enhanced binding affinity and selectivity. This has led to increased interest in 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride as a building block for drug discovery programs targeting neurological disorders and other conditions.

In recent years, the demand for fluorinated thiazole derivatives like 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine has grown significantly, driven by the pharmaceutical industry's need for innovative small molecules. The compound's unique structural features make it a promising candidate for further exploration in areas such as enzyme inhibition, receptor modulation, and signal transduction pathways. Its dihydrochloride form also offers advantages in formulation development, particularly for parenteral and oral dosage forms.

From a synthetic chemistry perspective, CAS 1803587-92-9 represents an interesting challenge for organic chemists. The incorporation of both fluorine and thiazole functionalities requires careful consideration of reaction conditions and protecting group strategies. Recent advances in synthetic methodologies have made the preparation of such compounds more efficient, enabling broader investigation of their biological properties and potential applications.

The physicochemical properties of 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride are crucial for its handling and application. The compound typically appears as a white to off-white crystalline powder with good solubility in water and polar organic solvents. These characteristics make it suitable for various experimental protocols in both academic and industrial settings. Researchers working with this compound often investigate its stability under different pH conditions and temperatures to ensure reliable results in biological assays.

Quality control and analytical characterization of 1803587-92-9 are essential aspects of its use in research. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and identity. These methods are particularly important when the material is intended for use in biological studies or as a reference standard in pharmaceutical development.

Looking toward future applications, 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride continues to attract attention in the context of personalized medicine and targeted therapies. The growing understanding of structure-activity relationships for thiazole-containing compounds suggests that derivatives of this scaffold may yield important therapeutic agents in the coming years. Ongoing research is exploring its potential in addressing unmet medical needs across various therapeutic areas.

For researchers and manufacturers working with CAS 1803587-92-9, proper handling and storage procedures are important to maintain the compound's integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with this material. Storage in cool, dry conditions with protection from light is typically recommended to ensure long-term stability.

The commercial availability of 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities and purity grades. This increased accessibility has facilitated research efforts and accelerated the exploration of its potential applications. When sourcing this material, researchers should pay close attention to supplier reputation, certificate of analysis, and batch-to-batch consistency.

In conclusion, 4-(2-fluorophenyl)-1,3-thiazol-2-ylmethanamine dihydrochloride (CAS 1803587-92-9) represents an important compound in modern medicinal chemistry research. Its unique structural features, combined with the growing interest in fluorinated heterocycles, position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this and related compounds, its significance in pharmaceutical science is likely to increase further in the years ahead.